Cas no 24570-14-7 (Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-)

• Product name: Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-
• CAS No: 24570-14-7
• MF: C₁₀H₁₀N₄O₅
• MW: 266.2102
• CID: 263931
• PubChem ID: 23275120

Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-
• CB 10-020
• 24570-14-7
• 5-(aziridin-1-yl)-N-methyl-2,4-dinitrobenzamide
• DTXSID601325247

• Inchi： InChI=1S/C10H10N4O5/c1-11-10(15)6-4-8(12-2-3-12)9(14(18)19)5-7(6)13(16)17/h4-5H,2-3H2,1H3,(H,11,15)
• InChI Key： KNLCLQCILLJWHK-UHFFFAOYSA-N
• SMILES： CNC(C1C=C(N2CC2)C([N+]([O-])=O)=CC=1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 266.0652
• Monoisotopic Mass: 266.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124A^2

Experimental Properties

• PSA: 118.39